N'-(3-chloro-4-ethoxybenzyl)-N,N-dimethylpropane-1,3-diamine dihydrochloride

• IUPAC Name: N-[(3-chloro-4-ethoxyphenyl)methyl]-N',N'-dimethylpropane-1,3-diamine;dihydrochloride
• InChI: InChI=1S/C14H23ClN2O.2ClH/c1-4-18-14-7-6-12(10-13(14)15)11-16-8-5-9-17(2)3;;/h6-7,10,16H,4-5,8-9,11H2,1-3H3;2*1H
• InChI Key: CGUHSSCSHAIWER-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNCCCN(C)C)Cl.Cl.Cl
• Molecular Formula: C14H25Cl3N2O
• Molecular Weight: 343.7 g/mol

Description

N'-(3-chloro-4-ethoxybenzyl)-N,N-dimethylpropane-1,3-diamine dihydrochloride is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as CEPD, and it is a versatile compound that has been used in various scientific research applications.

Mechanism of Action

The mechanism of action of CEPD is not well understood. However, it is believed that CEPD binds to metal ions and forms stable complexes. This binding ability of CEPD has made it a useful ligand in MOFs and a fluorescent probe for the detection of metal ions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of CEPD. However, studies have shown that CEPD is not toxic to cells and can be used in cell-based assays. Additionally, CEPD has been shown to have low cytotoxicity, making it a promising compound for further research.

Advantages and Limitations for Lab Experiments

The advantages of using CEPD in lab experiments include its high yield and purity, low cytotoxicity, and ability to coordinate with metal ions. The limitations of using CEPD in lab experiments include its limited stability in solution and limited information available on its biochemical and physiological effects.

Future Directions

There are several future directions for the research on CEPD. One potential future direction is the development of new MOFs using CEPD as a ligand. Additionally, further research is needed to understand the mechanism of action of CEPD and its biochemical and physiological effects. Finally, the development of new synthetic methods for CEPD could lead to the synthesis of new compounds with unique properties.

Synthesis Methods

The synthesis of CEPD involves the reaction of 3-chloro-4-ethoxybenzyl chloride with N,N-dimethylpropane-1,3-diamine in the presence of hydrochloric acid. The product obtained is then purified by recrystallization to obtain CEPD dihydrochloride. The yield of this synthesis method is high, and the purity of the product is also high.

Scientific Research Applications

CEPD has been used in various scientific research applications. It is commonly used as a ligand in metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. CEPD has also been used as a fluorescent probe for the detection of metal ions. Additionally, CEPD has been used as a reagent for the synthesis of various organic compounds.